Cas no 1396847-47-4 (N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide
• CAS No: 1396847-47-4
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 6092237
• PubChem ID: 71782128
• Update Time: 2025-10-29

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide
• AKOS024524421
• 1396847-47-4
• N-[(1-Hydroxy-2,3-dihydroinden-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide
• N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-2,5-dimethylfuran-3-carboxamide
• F5857-5325
• N-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C17H19NO3/c1-11-9-14(12(2)21-11)16(19)18-10-17(20)8-7-13-5-3-4-6-15(13)17/h3-6,9,20H,7-8,10H2,1-2H3,(H,18,19)
• InChI Key： KTJSYKXYAAHTML-UHFFFAOYSA-N
• SMILES： OC1(CNC(C2C=C(C)OC=2C)=O)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.5Ų

Additional information on N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide

Introduction to N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide (CAS No. 1396847-47-4)

N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide, identified by its CAS number 1396847-47-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug discovery. The presence of a hydroxy-substituted indene moiety and a dimethylfuran carboxamide group suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The indene core, characterized by its fused benzene and cyclopentane rings, is a common structural motif in many bioactive molecules. The hydroxyl group on the indene ring introduces polarity and potential hydrogen bonding capabilities, which can be crucial for binding to specific biological receptors. Additionally, the dimethylfuran moiety contributes to the molecule's overall steric environment and electronic properties, influencing its reactivity and interactions with biological systems.

In recent years, there has been growing interest in exploring heterocyclic compounds for their pharmacological properties. Indene derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide is no exception and has been the subject of several studies aimed at elucidating its biological activity.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the indene and dimethylfuran groups provides a versatile platform for structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve desired outcomes. This flexibility makes it an attractive candidate for further optimization.

Recent research has focused on understanding the interactions of this compound with biological targets. Studies have indicated that N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide exhibits binding affinity to certain enzymes and receptors involved in critical cellular pathways. For instance, preliminary data suggest that it may interact with cytochrome P450 enzymes, which are known to play a role in drug metabolism. Additionally, its ability to modulate other enzymes such as kinases and phosphodiesterases has also been explored.

The synthesis of N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,5-dimethylfuran-3-carboxamide presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the indene ring system efficiently. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in achieving high yields and purity. These synthetic approaches not only highlight the compound's complexity but also demonstrate the ingenuity required in modern pharmaceutical chemistry.

The pharmacokinetic properties of this compound are also of great interest. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary pharmacokinetic studies have provided valuable insights into these processes. For example, the compound has shown moderate oral bioavailability in animal models, suggesting that it could be suitable for therapeutic use if further optimized.

In conclusion, N-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-2,
5-dimethylfuran
3-carboxamide (CAS No.
1396847
47
4) is a fascinating
compound with
significant
pharmaceutical potential.
Its unique structure,
interactions with
biological targets,
and synthetic challenges make
it a subject of intense research.
Further studies are warranted to fully
elucidate its therapeutic applications
and optimize its pharmacological properties.